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Introduction to Regenerative Endodontic
Procedures (REPS)

Regenerative endodontic procedures (REPS) are biologically based treatments designed to
replace damaged dentin and root structures, as well as the pulp-dentin complex, in teeth with
necrotic pulps, particularly immature permanent teeth.[1] The primary goals of REPs are the
elimination of clinical symptoms and the resolution of apical periodontitis, with secondary goals
including the thickening of canal walls and continued root maturation.[2] This "paradigm shift" in
endodontic treatment moves away from traditional apexification towards tissue engineering
principles, which rely on the triad of stem cells, scaffolds, and signaling molecules to promote
regeneration.[3][4]

Standard REP protocols involve minimal instrumentation and thorough disinfection of the root
canal system, typically using sodium hypochlorite and an intracanal medicament such as a
triple or double antibiotic paste or calcium hydroxide.[1][5][6] Subsequently, a scaffold, usually
a blood clot induced by over-instrumentation into the periapical tissues, is created within the
canal to facilitate the migration of mesenchymal stem cells from the apical papilla (SCAP).[4][7]
These stem cells are crucial for the regenerative process, differentiating into odontoblast-like
cells that can form new tissue.[8][9]
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Kri Paste: Composition and Properties

Kri paste, also known as Kri 1 paste, is an iodoform-based material traditionally used as a root
canal filling material in primary (deciduous) teeth.[10][11] Its application in REPs for permanent
teeth is not a standard or widely documented procedure. Understanding its composition and
properties is crucial to evaluating its potential, and limitations, in a regenerative context.

The composition of Kri 1 paste is as follows:

lodoform (80.8%): The main component, known for its antimicrobial properties.[10][11]

Camphor (4.86%): Acts as a vehicle and provides some antiseptic action.[10][11]

p-Chlorophenol (2.025%): A disinfectant.[10][11]

Menthol (1.215%): Provides a soothing effect and has mild antiseptic properties.[10][11]
Key Properties:

o Antimicrobial Activity: lodoform-based pastes are bactericidal.[4] However, some studies
have found that Zinc Oxide-Eugenol (ZOE) may have a greater zone of bacterial inhibition
than Kri 1 paste.[10][12] The antimicrobial efficacy of iodoform is attributed to the release of
iodine when it comes into contact with tissue fluids.[13]

o Resorbability: Kri paste is known for its rapid resorption, especially when extruded into the
periapical tissues.[2][10][14] This is a desirable characteristic for a filling material in primary
teeth, to allow for the eruption of the permanent successor.

o Biocompatibility and Cytotoxicity: This is a critical consideration for REPs. Studies have
shown that Kri 1 paste exhibits high cytotoxicity, particularly in direct contact with cells.[10]
[12] The components, including iodoform, camphor, and p-chlorophenol, can be toxic to
fibroblast cells.[10] This high cytotoxicity could be detrimental to the survival of the very stem
cells that are essential for pulp-dentin regeneration.

Application Notes and Protocols

Given the lack of clinical evidence and the significant cytotoxicity concerns, Kri paste is not
recommended as a primary intracanal medicament for REPs in permanent teeth. The following
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protocol is based on the current recommendations from the American Association of
Endodontists (AAE) for a standard regenerative endodontic procedure.

Standard Regenerative Endodontic Protocol (Two-Visit
Approach)

First Appointment: Disinfection

Anesthesia and Isolation: Administer local anesthesia and isolate the tooth with a dental
dam.

Access Opening: Create a standard endodontic access opening.

Canal Irrigation: Gently irrigate the canal with a low concentration of sodium hypochlorite
(NaOCl), such as 1.5% (20 mL/canal over 5 minutes). Use a closed-ended, side-vented
needle positioned about 1 mm from the root end to minimize extrusion.

Final Rinse: Follow NaOCI irrigation with saline or 17% EDTA (20 mL/canal over 5 minutes).
Canal Drying: Dry the canals with sterile paper points.

Intracanal Medicament: Place either calcium hydroxide or a low concentration (1-5 mg/mL)
of a triple or double antibiotic paste into the canal system. The medicament should be kept
below the cementoenamel junction (CEJ) to minimize crown discoloration.

Temporary Restoration: Seal the access cavity with 3-4 mm of a temporary restorative
material.

Follow-up: The patient should return in 1-4 weeks.
Second Appointment: Scaffold Creation and Sealing

o Assessment: Evaluate the tooth for the resolution of signs and symptoms. If symptoms
persist, consider an additional treatment with the intracanal medicament.

¢ Anesthesia and Isolation: Administer local anesthesia (without a vasoconstrictor to promote
bleeding) and isolate the tooth.
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o Medicament Removal: Irrigate the canal with 17% EDTA (20 mL/canal over 5 minutes) to
remove the intracanal medicament and condition the dentin walls.

e Canal Drying: Dry the canals with paper points.

¢ Induction of Bleeding: Create a blood clot in the canal by over-instrumenting with a pre-
curved file 2 mm beyond the apical foramen. The blood should fill the canal to the level of the
CEJ.

o Scaffold Placement: Allow the blood to clot. This blood clot acts as a natural scaffold.

o Capping Material: Place a biocompatible capping material, such as Mineral Trioxide
Aggregate (MTA) or a bioceramic putty, directly over the blood clot.

o Final Restoration: Place a final restoration to ensure a tight coronal seal.

Discussion on the Potential Use of Kri Paste in REPs

While not a standard material for REPs, a theoretical discussion of its potential application is
warranted for a research audience.

» Potential Advantages:

o Antimicrobial Properties: Its broad-spectrum antimicrobial action could aid in canal
disinfection.

o Resorbability: If used as a filling material after regeneration, its resorbable nature could be
beneficial, although this is not the primary goal of REPs.

 Significant Disadvantages and Concerns:

o High Cytotoxicity: The primary barrier to its use is its high cytotoxicity.[10][12] REPs are
fundamentally dependent on the viability of stem cells (e.g., SCAP). A material that is toxic
to these cells would likely lead to procedure failure.

o Lack of Evidence: There is no clinical evidence to support its use in REPs for permanent
teeth. Its documented success is in the context of pulpectomies in primary teeth, which
have different biological considerations.[2][15]
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o Non-Setting Nature: Kri paste does not set to a hard mass, which may not provide a
stable base for the overlying capping material and final restoration.[10]

Data Presentation

Table 1: Clinical Outcomes of Regenerative Endodontic Procedures (Using Standard Protocols)

Outcome Measure Success Rate Follow-up Period Key Findings

Overall success rate
Periapical Healing 91.20% - of pulp regeneration

treatment.[16]

14/17 cases showed Increased root length
Root Development continued root 6-18 months and wall thickness
development observed.[17]

High survival rates
Survival Rate 94% - 100% 1-48 months reported in a meta-

analysis.[18]

Wide range,

dependent on case
Overall Success Rate 50% - 98% 1-48 months )

selection and protocol.

[18]

Table 2: Clinical Outcomes of Kri Paste in Primary Tooth Pulpectomies
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Comparison Kri Paste Comparison Lo
Study . Key Findings
Material Success Rate Success Rate
Kri paste showed
Holan & Fuks a statistically
ZOE 84% 65% o _
(1993)[2][19] significant higher
success rate.
Overfilling with
ZOE ledto a
A retrospective significantly
ZOE 84% 65% _ _
study[15] higher failure
rate than with Kri
paste.
Visualizations

Signaling Pathways in Pulp-Dentin Regeneration
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Key signaling pathways in pulp-dentin regeneration.
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Experimental Workflow for Regenerative Endodontics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Areview of regenerative endodontics: current protocols and future directions - PMC
[pmc.ncbi.nlm.nih.gov]

aapd.org [aapd.org]

scielo.br [scielo.br]

2.
3.
4. journalijar.com [journalijar.com]
5. researchgate.net [researchgate.net]
6. mdpi.com [mdpi.com]

7.

Revascularization of immature permanent teeth via blood clot or PRF Platelet rich fibrin: A
review | RGUHS Journal of Dental Sciences | Journalgrid [rjds.journalgrid.com]

8. jaypeejournals.com [jaypeejournals.com]

9. Stem Cell-based Dental Pulp Regeneration: Insights From Signaling Pathways - PubMed
[pubmed.ncbi.nim.nih.gov]

10. aapd.org [aapd.org]
11. oraljournal.com [oraljournal.com]

12. In vitro antimicrobial and cytotoxic effects of Kri 1 paste and zinc oxide-eugenol used in
primary tooth pulpectomies - PubMed [pubmed.ncbi.nlm.nih.gov]

13. INFLUENCE OF IODOFORM ON ANTIMICROBIAL POTENTIAL OF CALCIUM
HYDROXIDE - PMC [pmc.ncbi.nim.nih.gov]

14. aapd.org [aapd.org]

15. [PDF] A comparison of pulpectomies using ZOE and KRI paste in primary molars: a
retrospective study. | Semantic Scholar [semanticscholar.org]

16. Pulp regeneration treatment using different bioactive materials in permanent teeth of
pediatric subjects - PMC [pmc.ncbi.nlm.nih.gov]

17. [Effect of revascularization treatment of immature permanent teeth with endodontic
infection] - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1172498?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750827/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750827/
https://www.aapd.org/globalassets/media/publications/archives/holan-15-06.pdf
https://www.scielo.br/j/jaos/a/wRQ7ydFJrQxDhy43FkWgySg/?lang=en
https://www.journalijar.com/uploads/2022/10/635a3dc2a8ae5_IJAR-41003.pdf
https://www.researchgate.net/publication/353034125_Regenerative_Endodontics_as_the_Future_Treatment_of_Immature_Permanent_Teeth
https://www.mdpi.com/2076-3417/11/13/6211
https://rjds.journalgrid.com/view/article/rjds/12433435
https://rjds.journalgrid.com/view/article/rjds/12433435
https://www.jaypeejournals.com/doi/JCD/pdf/10.5005/jcd-1-2-27
https://pubmed.ncbi.nlm.nih.gov/33459973/
https://pubmed.ncbi.nlm.nih.gov/33459973/
https://www.aapd.org/globalassets/media/publications/archives/wright-16-02.pdf
https://www.oraljournal.com/archives/2021/vol7issue1/PartC/7-1-18-544.pdf
https://pubmed.ncbi.nlm.nih.gov/8015949/
https://pubmed.ncbi.nlm.nih.gov/8015949/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4327168/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4327168/
https://www.aapd.org/globalassets/media/publications/archives/nurko-22-06.pdf
https://www.semanticscholar.org/paper/A-comparison-of-pulpectomies-using-ZOE-and-KRI-in-a-Holan-Fuks/4af2a1ff8b9b777a816a27d7d19701e3000838bc
https://www.semanticscholar.org/paper/A-comparison-of-pulpectomies-using-ZOE-and-KRI-in-a-Holan-Fuks/4af2a1ff8b9b777a816a27d7d19701e3000838bc
https://pmc.ncbi.nlm.nih.gov/articles/PMC11205167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11205167/
https://pubmed.ncbi.nlm.nih.gov/23689006/
https://pubmed.ncbi.nlm.nih.gov/23689006/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 18. uwcscholar.uwc.ac.za [uwcscholar.uwc.ac.za]
e 19. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Application of Kri Paste in Regenerative Endodontic
Procedures: A Review and Protocol Analysis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1172498#application-of-kri-paste-in-regenerative-
endodontic-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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